Cas no 6400-97-1 (3-pentanone-2,2,4,4-d4)

• Product Name: 3-pentanone-2,2,4,4-d4
• CAS No: 6400-97-1
• MF: C₅H₁₀O
• MW: 90.1569485664368
• CID: 961078
• PubChem ID: 11961909
• Update Time: 2025-04-19

3-pentanone-2,2,4,4-d4 Chemical and Physical Properties

Names and Identifiers

• 3-pentanone-2,2,4,4-d4
• < 2,2,4,4-2H4> pentan-3-one
• 1,1-Dimethyl-2-(1-ethylpropylidene)hydrazine
• 2,2,4,4-Tetradeuterio-pentan-3-on
• 2,2,4,4-tetradeuterio-pentan-3-one
• 2.2.4.4-Tetradeuterio-pentan-3-on
• 3-Pentanone dimethyl hydrazone
• 3-Pentanone N,N-dimethylhydrazone
• diethyl ketone-N,N-dimethylhydrazone
• N,N-dimethylhydrazone of 3-pentanone
• pentane-3-one-dimethylhydrazone
• Pentan-3-one-2,2,4,4-d4
• A935645
• D99616
• 2,2,4,4-Tetradeuteriopentan-3-one
• DB-304849
• 6400-97-1
• 3-Pentanone-2,2,4,4-d4:(6400-97-1)

• Inchi： 1S/C5H10O/c1-3-5(6)4-2/h3-4H2,1-2H3/i3D2,4D2
• InChI Key： FDPIMTJIUBPUKL-KHORGVISSA-N
• SMILES： O=C(C([2H])([2H])C)C([2H])([2H])C

Computed Properties

• Exact Mass: 90.098271922g/mol
• Monoisotopic Mass: 90.098271922g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 41.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.8±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 101.0±3.0 °C at 760 mmHg
• Flash Point: 12.8±0.0 °C
• Vapor Pressure: No data available

3-pentanone-2,2,4,4-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better